Cas no 2137602-43-6 (2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol)

• Product Name: 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol
• CAS No: 2137602-43-6
• MF: C₈H₅Br₂F₃O
• MW: 333.927911520004
• CID: 5259113
• Update Time: 2025-05-23

2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dibromo-1-(3,5-difluorophenyl)-2-fluoroethan-1-ol
• 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol
• Benzenemethanol, α-(dibromofluoromethyl)-3,5-difluoro-

• Inchi： 1S/C8H5Br2F3O/c9-8(10,13)7(14)4-1-5(11)3-6(12)2-4/h1-3,7,14H
• InChI Key： ZUAMKGYUUZLYES-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=C(C=C(C=1)F)F)O)(F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol

Introduction to 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol (CAS No. 2137602-43-6)

2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2137602-43-6, belongs to a class of molecules characterized by halogenated aromatic rings and fluoroalkyl side chains, which are known for their enhanced reactivity and biological activity. The presence of multiple halogen atoms, particularly bromine and fluorine, makes this molecule a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The structural motif of 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol consists of a central ethanol group flanked by two bromine atoms and attached to a phenyl ring that is further substituted with two fluorine atoms at the 3rd and 5th positions. This arrangement creates a highly electron-withdrawing environment around the reactive sites, which can influence both the physical properties of the compound and its chemical behavior in various synthetic pathways. The fluoro substituents, in particular, are well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds in medicinal chemistry. The fluorine atom, due to its ability to form strong hydrogen bonds and its influence on electronic distribution, has become a cornerstone in the design of modern therapeutics. Similarly, bromine atoms can serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The combination of these elements in 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol opens up numerous possibilities for constructing intricate molecular architectures.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that structurally analogous compounds with halogenated aromatic cores can exhibit potent activity against enzymes involved in cancer progression or infectious diseases. The specific arrangement of substituents in 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol may confer selectivity for certain binding pockets within these targets, making it an attractive candidate for further derivatization.

The synthesis of 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes often begin with the preparation of the 3,5-difluorobenzene derivative through fluorination techniques followed by bromination at specific positions. The introduction of the fluoroethanol moiety typically employs nucleophilic substitution reactions or metal-catalyzed additions. Recent advancements in catalytic systems have enabled more efficient and sustainable synthetic methodologies, reducing the environmental impact associated with traditional approaches.

From a computational chemistry perspective, the molecular properties of 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into the electronic structure, polarity, and reactivity of the compound. For example, theoretical studies have highlighted how the presence of fluorine atoms can alter the HOMO-LUMO gap, influencing its photophysical properties. Such data are crucial for predicting how the molecule might behave in different environments and for guiding experimental modifications.

In clinical research settings, analogs of 2,2-Dibromo-1-(3,5-difluorophenyl)-2-fluoroethanol have been investigated for their potential therapeutic effects. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory or antiviral activities by interacting with specific biomarkers. While no direct clinical trials have been conducted with this particular compound yet due to its intermediate nature rather than final drug status under regulatory frameworks such as FDA or EMA guidelines—its structural features suggest promising avenues for future development.

The role of computational modeling has also become increasingly important in drug discovery pipelines involving compounds like CAS No. 2137602-43-6. Molecular docking simulations allow researchers to predict binding affinities between potential drug candidates and biological targets with high precision before committing resources to wet-lab synthesis efforts. This approach not only accelerates timelines but also reduces costs associated with trial-and-error experimentation—a critical consideration given today's competitive pharmaceutical landscape where efficiency is paramount.

The chemical reactivity profile presented by CAS No. 2137602-43-6 makes it particularly useful for exploring novel synthetic strategies beyond traditional medicinal chemistry applications such as agrochemicals or specialty materials science fields where similar halogenated compounds find utility because they often enhance stability while maintaining functionality under harsh conditions while also serving as precursors toward more complex functionalized products through sequential transformations.

In conclusion,CAS No 2137602436 represents an intriguing chemical entity whose unique structural attributes position it at forefront intersection between academic research industrial innovation within pharmaceutical industry . As scientific understanding evolves alongside technological capabilities advances continue emerge regarding manipulation these types molecules , future applications likely expand beyond current scope demonstrating versatility utility across diverse scientific domains . Continued exploration into both synthetic methodologies biological activities derivatives will undoubtedly yield further insights value over coming years , reinforcing significance contribution toward broader scientific community advancement .